Cas no 127697-22-7 (1-(3,5-Dihydroxyphenyl)-1,2-dihydro-5H-tetrazole-5-thione)
127697-22-7 structure
Product Name:1-(3,5-Dihydroxyphenyl)-1,2-dihydro-5H-tetrazole-5-thione
CAS No:127697-22-7
MF:C7H6N4O2S
MW:210.213139057159
CID:2769407
PubChem ID:20596861
Update Time:2025-04-21
1-(3,5-Dihydroxyphenyl)-1,2-dihydro-5H-tetrazole-5-thione Chemical and Physical Properties
Names and Identifiers
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- DTXSID80609015
- 127697-22-7
- SCHEMBL13297690
- 1-(3,5-Dihydroxyphenyl)-1,2-dihydro-5H-tetrazole-5-thione
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- Inchi: 1S/C7H6N4O2S/c12-5-1-4(2-6(13)3-5)11-7(14)8-9-10-11/h1-3,12-13H,(H,8,10,14)
- InChI Key: GBKHEPYAGYSTCT-UHFFFAOYSA-N
- SMILES: S=C1N=NNN1C1C=C(C=C(C=1)O)O
Computed Properties
- Exact Mass: 210.02114662Da
- Monoisotopic Mass: 210.02114662Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 113Ų
1-(3,5-Dihydroxyphenyl)-1,2-dihydro-5H-tetrazole-5-thione Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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